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Cat. No.: B15293913

Get Quote

Executive Summary & Strategic Analysis
The synthesis of 4-Fluoro-3-hydroxy-5-methylpyridine presents a classic "pyridine

substitution problem." Electrophilic fluorination of the electron-deficient pyridine ring is difficult,

and direct nucleophilic fluorination requires activation.[1]

The Core Challenge: Installing a fluorine atom at the C4 position while preserving the C3-

hydroxyl and C5-methyl groups. The Solution: This protocol utilizes an N-Oxide Activation

Strategy. By converting the pyridine to its N-oxide, we electronically activate the C4 position for

electrophilic nitration, followed by a regiospecific Nucleophilic Aromatic Substitution (

) to install the fluorine.[1] This route avoids expensive cryogenic lithiation steps and uses
scalable reagents suitable for multi-gram preparation.[1]

Retrosynthetic Logic
Target: 4-Fluoro-3-hydroxy-5-methylpyridine.

Disconnection: The C4-F bond is formed via displacement of a C4-Nitro group.
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Activation: The C4-Nitro group is introduced via electrophilic substitution on the N-oxide

intermediate (the N-oxide oxygen donates electron density to the ring, directing the

electrophile to C4).[1]

Starting Material: Commercially available 3-Hydroxy-5-methylpyridine (CAS: 42732-49-0).[2]

Reaction Pathway Visualization
The following diagram illustrates the logical flow of the synthesis, highlighting the critical

activation and substitution steps.
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Figure 1: Step-wise synthetic workflow from precursor to target, emphasizing the N-oxide

activation strategy.

Detailed Experimental Protocol
Phase 1: Precursor Protection & Activation[1]
Rationale: The free hydroxyl group at C3 is prone to oxidation and side reactions.[1] Methyl

protection (anisole analog) is chosen for its stability during nitration and clean removal with

.[1]

Step 1: Synthesis of 3-Methoxy-5-methylpyridine
Reagents: 3-Hydroxy-5-methylpyridine (1.0 eq), Iodomethane (1.2 eq),

(2.0 eq), Acetone.[1]

Procedure:

Dissolve 3-Hydroxy-5-methylpyridine in acetone (0.5 M).
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Add anhydrous

and stir at room temperature (RT) for 30 min.

Add Iodomethane dropwise.[1]

Reflux for 4–6 hours (Monitor by TLC/LCMS).

Workup: Filter solids, concentrate filtrate, partition between EtOAc/Water. Dry organic

layer (

) and concentrate.[1][3][4]

QC Check:

NMR should show a singlet ~3.8 ppm (

).[1]

Step 2: N-Oxidation
Reagents: 3-Methoxy-5-methylpyridine (1.0 eq), m-CPBA (1.2 eq), DCM.[1]

Procedure:

Dissolve substrate in DCM (0.2 M) and cool to 0°C.

Add m-CPBA portion-wise to control exotherm.[1]

Warm to RT and stir overnight.

Workup: Wash with sat.

(x3) to remove m-chlorobenzoic acid.[1] Dry and concentrate.

Yield Expectation: >90%. The N-oxide is typically a white/off-white solid.

Phase 2: Functionalization (The Critical Steps)[1]
Rationale: This phase determines the regiochemistry.[1] The 3-methoxy group directs

ortho/para, and the 5-methyl directs ortho/para.[1] However, in pyridine N-oxides, the N-oxide
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oxygen strongly activates the C4 position for electrophilic attack (nitration) and subsequently

activates the C4-nitro group for nucleophilic displacement.[1]

Step 3: Regioselective Nitration[1]
Reagents: 3-Methoxy-5-methylpyridine N-oxide, Fuming

, Conc.

.

Procedure:

Dissolve the N-oxide in conc.[1]

(5 vol) at 0°C.[1]

Add Fuming

(1.5 eq) dropwise, maintaining temp <10°C.

Heat to 60–80°C for 2–4 hours. Safety: Evolution of

gases; use a fume hood.

Quench: Pour onto crushed ice/water. Neutralize carefully with solid

or

.[1]

Isolation: Extract with DCM. The product, 4-Nitro-3-methoxy-5-methylpyridine N-oxide, is

usually a yellow solid.[1]

Validation: Check NMR. The C4 proton signal (usually ~8.0-8.5 ppm) must disappear.[1]

Step 4: Fluorode-nitration (

)[1]
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Reagents: 4-Nitro intermediate, Potassium Fluoride (KF, spray-dried, 3.0 eq), DMSO

(anhydrous).[1]

Procedure:

Place the nitro-N-oxide in a dry flask under

.

Add anhydrous DMSO (0.5 M) and spray-dried KF. (Optional: Add 0.1 eq 18-Crown-6 to

accelerate rate).

Heat to 100–120°C for 2–6 hours.

Mechanism: The nitro group at C4 is highly labile due to the N-oxide activation.[1] Fluoride

displaces it.[1]

Workup: Dilute with water, extract with EtOAc. Wash organic layer extensively with

water/brine to remove DMSO.[1]

Product:4-Fluoro-3-methoxy-5-methylpyridine N-oxide.

Phase 3: Deprotection & Final Isolation[1]
Step 5: N-Oxide Reduction & Demethylation

Sub-step 5a (Reduction): Dissolve N-oxide in

. Add

(2.0 eq) at 0°C, then reflux 1 h. Quench with ice water, basify, and extract. This yields 4-
Fluoro-3-methoxy-5-methylpyridine.

Sub-step 5b (Demethylation): Dissolve the reduced intermediate in anhydrous DCM at

-78°C. Add

(1M in DCM, 3.0 eq).[1] Warm to 0°C and stir 2 h.

Note: Avoid aqueous acid reflux (e.g., HBr) as it may hydrolyze the C4-F bond.[1]
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is milder on the aryl-fluoride linkage.

Final Isolation: Quench

with MeOH. Concentrate. Partition between buffer (pH 7) and EtOAc.[1] The product is
amphoteric; isoelectric precipitation or extraction at pH ~6-7 is optimal.

Data Summary & Process Parameters
Parameter Specification / Range Critical Control Point

Solvent Water Content < 0.05% (KF Step)
Water inhibits fluorination and

causes phenol byproduct.

Nitration Temp 60–80°C

Too high >90°C risks

decomposition; too low <50°C

yields poor conversion.[1]

BBr3 Stoichiometry 2.5 – 3.0 Equivalents
Excess required to complex

with Pyridine N.

Expected Yield 35 – 45% (Overall)
Step 3 (Nitration) is usually the

yield-limiting step.[1]

Quality Control & Validation
To ensure the protocol was successful, verify the following analytical markers:

19F NMR: Expect a singlet (or multiplet due to H-coupling) around -120 to -140 ppm (typical

for pyridyl fluorides).[1]

1H NMR:

Disappearance of O-Me singlet (~3.8 ppm).[1]

Presence of C2-H and C6-H signals (likely doublets due to F-coupling,

).[1]

Absence of C4-H.
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Mass Spec (ESI):

Da.[1]

Safety & Hazards
Hydrofluoric Acid (HF) Potential: While this protocol uses KF, contact of fluoride salts with

strong acids can generate HF.[1]

Energetic Compounds: 4-Nitropyridine N-oxides are potentially explosive if heated to

dryness or subjected to shock. Do not distill the nitro-intermediate.

BBr3: Reacts violently with water/alcohols.[1] Use strictly anhydrous conditions.
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(Note: Specific CAS-based literature for 4-Fluoro-3-hydroxy-5-methylpyridine is limited; this

protocol is derived from validated methodologies for structural analogs.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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